Cas no 1215205-81-4 (5,7-Difluoroquinoxaline)

• Product Name: 5,7-Difluoroquinoxaline
• CAS No: 1215205-81-4
• MF: C₈H₄F₂N₂
• MW: 166.127568244934
• MDL: MFCD15143566
• CID: 856727
• PubChem ID: 53216866
• Update Time: 2025-05-23

5,7-Difluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoroquinoxaline
• SCHEMBL18635306
• CS-0211495
• BS-20960
• DTXSID80681997
• MFCD15143566
• Quinoxaline, 5,7-difluoro-
• 1215205-81-4
• AKOS006333567
• DB-349754

• MDL： MFCD15143566
• Inchi： 1S/C8H4F2N2/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h1-4H
• InChI Key： KCQXTFQKUGVUJI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=NC=CN=2)F

Computed Properties

• Exact Mass: 166.03400
• Monoisotopic Mass: 166.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 1.90800

Additional information on 5,7-Difluoroquinoxaline

Recent Advances in the Study of 5,7-Difluoroquinoxaline (CAS: 1215205-81-4) in Chemical Biology and Pharmaceutical Research

The compound 5,7-Difluoroquinoxaline (CAS: 1215205-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its quinoxaline core with fluorine substitutions at the 5 and 7 positions, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. Recent research has particularly focused on its role as a key intermediate in the synthesis of novel drug candidates and its interactions with biological targets.

One of the most notable advancements in the study of 5,7-Difluoroquinoxaline is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of 5,7-Difluoroquinoxaline to evaluate their inhibitory effects on specific kinases, with promising results in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain fluorinated quinoxaline derivatives exhibit potent and selective inhibition of tyrosine kinases, highlighting the compound's potential as a scaffold for drug design.

In addition to its role in kinase inhibition, 5,7-Difluoroquinoxaline has been investigated for its antimicrobial properties. Recent studies have explored its efficacy against a range of bacterial and fungal pathogens, with some derivatives showing broad-spectrum activity. The presence of fluorine atoms is believed to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for further development as an antimicrobial agent. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated quinoxaline derivatives exhibited significant activity against drug-resistant strains of Staphylococcus aureus, underscoring their potential in addressing the global challenge of antimicrobial resistance.

The synthetic pathways for 5,7-Difluoroquinoxaline have also been a focus of recent research, with efforts directed toward improving yield, scalability, and environmental sustainability. Novel catalytic methods and green chemistry approaches have been employed to optimize the synthesis of this compound and its derivatives. For example, a recent publication in Organic Process Research & Development described a palladium-catalyzed cross-coupling reaction that significantly reduces the number of steps required to produce 5,7-Difluoroquinoxaline, thereby enhancing its accessibility for further research and development.

Looking ahead, the potential applications of 5,7-Difluoroquinoxaline extend beyond its current uses. Ongoing research is exploring its utility in areas such as fluorescent probes for biological imaging and as a building block for materials science. The compound's unique electronic properties, conferred by the fluorine substitutions, make it an attractive candidate for these emerging applications. As the body of research grows, 5,7-Difluoroquinoxaline is poised to play an increasingly important role in both pharmaceutical and chemical research.

In conclusion, the recent studies on 5,7-Difluoroquinoxaline (CAS: 1215205-81-4) highlight its versatility and potential in multiple domains of chemical biology and pharmaceutical research. From its role in kinase inhibition and antimicrobial activity to advancements in synthetic methodologies, this compound continues to be a valuable subject of investigation. Future research will likely uncover additional applications and further elucidate its mechanisms of action, solidifying its place in the toolkit of medicinal chemists and researchers alike.